8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H17N3OS/c1-3-14(18-8-1)4-6-17(7-5-14)12-11-2-9-19-13(11)16-10-15-12/h2,9-10H,1,3-8H2
• InChI Key: VCZKBIIBMXNDFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C3=C4C=CSC4=NC=N3)OC1
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is a chemical compound that has been the subject of scientific research in recent years. This compound is a spirocyclic derivative of the pyrimidine and azaspirodecane families, and it has shown potential for use in various applications, including medicinal chemistry and drug discovery.5]decane.

Mechanism of Action

The mechanism of action of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes, such as kinases and phosphodiesterases. This inhibition can lead to a range of effects, including anti-inflammatory and anti-cancer activity.
Biochemical and Physiological Effects:
8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane has been shown to have a range of biochemical and physiological effects. These include anti-inflammatory and anti-cancer activity, as well as effects on cell proliferation and apoptosis. The compound has also been shown to have effects on the immune system, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is its potential as a drug candidate. The compound has shown activity against a range of targets and has potential for use in the treatment of various diseases. However, there are also limitations to its use in lab experiments. The compound is relatively new, and its effects on humans are not fully understood. Further research is needed to fully understand the potential of this compound.

Future Directions

There are many future directions for research on 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane. One area of interest is the development of new synthetic methods for the compound. This could lead to higher yields and purity, which would be beneficial for drug development. Another area of interest is the exploration of the compound's potential as a treatment for various diseases, including cancer and inflammation. Further research is needed to fully understand the potential of this compound and its applications in medicine and drug discovery.
Conclusion:
In conclusion, 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is a chemical compound that has shown potential for use in various scientific research applications, including medicinal chemistry and drug discovery. The synthesis method has been optimized to provide high yields and purity of the compound. The compound has been shown to have activity against a range of targets, including kinases and phosphodiesterases, and has potential for use in the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its applications in medicine and drug discovery.

Synthesis Methods

The synthesis of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane has been reported in the literature. The synthesis involves the reaction of 2-aminothiophene-3-carboxylic acid with 1,2-dibromoethane in the presence of a base to form the spirocyclic intermediate. This intermediate is then reacted with 2,4-dichloro-5-fluoropyrimidine to yield the final product. The synthesis method has been optimized to provide high yields and purity of the compound.

Scientific Research Applications

8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane has shown potential for use in various scientific research applications. One of the main areas of interest is its potential as a drug candidate. The compound has been shown to have activity against a range of targets, including kinases and phosphodiesterases. It has also been shown to have anti-inflammatory and anti-cancer properties.